![molecular formula C6H8N2O3S2 B8396705 1-[4-Amino-2-(methylsulfonyl)-1,3-thiazol-5-yl]ethanone](/img/structure/B8396705.png)
1-[4-Amino-2-(methylsulfonyl)-1,3-thiazol-5-yl]ethanone
Cat. No. B8396705
M. Wt: 220.3 g/mol
InChI Key: KSKLHLNMHFQYGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434731B2
Procedure details
2.775 g (4.52 mmol) of Oxone were dissolved in 9 ml of water, and 500 mg (2.66 mmol) of 1-[4-amino-2-(methylsulfanyl)-1,3-thiazol-5-yl]ethanone, dissolved in 9 ml of methanol, were added dropwise at 5° C. The mixture was stirred at RT for 3 h, the methanol was reduced on a rotary evaporator and the residue was extracted twice with dichloromethane. Removal of the solvent gave 395 mg (52% of theory) of the product as a solid.
Quantity
500 mg
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
O[O:2][S:3]([O-:5])=O.[K+].[NH2:7][C:8]1[N:9]=[C:10](SC)[S:11][C:12]=1[C:13](=[O:15])[CH3:14].[CH3:18]O>O>[NH2:7][C:8]1[N:9]=[C:10]([S:3]([CH3:18])(=[O:5])=[O:2])[S:11][C:12]=1[C:13](=[O:15])[CH3:14] |f:0.1|
|
Inputs
Step One
Step Two
|
Name
|
|
|
Quantity
|
500 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC=1N=C(SC1C(C)=O)SC
|
|
Name
|
|
|
Quantity
|
9 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at RT for 3 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added dropwise at 5° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the methanol was reduced on a rotary evaporator
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the residue was extracted twice with dichloromethane
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Removal of the solvent
|
Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
